Cas no 28116-26-9 (N-Acetyltyramine Glucuronide)
N-Acetyltyramine Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- N-Acetyltyramine Glucuronide
- CID 131698504
- DDAQSNRNVPNZJX-UHFFFAOYSA-N
- β-D-Glucopyranosiduronic acid, 4-[2-(acetylamino)ethyl]phenyl
- 28116-26-9
- (2S,3S,4S,5R)-6-[4-(2-Acetamidoethyl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
-
- Inchi: 1S/C16H21NO8/c1-8(18)17-7-6-9-2-4-10(5-3-9)24-16-13(21)11(19)12(20)14(25-16)15(22)23/h2-5,11-14,16,19-21H,6-7H2,1H3,(H,17,18)(H,22,23)/t11-,12-,13+,14-,16?/m0/s1
- InChI Key: DDAQSNRNVPNZJX-AKFOCJAPSA-N
- SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC1C=CC(=CC=1)CCNC(C)=O
Computed Properties
- Exact Mass: 355.12671663g/mol
- Monoisotopic Mass: 355.12671663g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 465
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 146
- XLogP3: -0.4
Experimental Properties
- Color/Form: NA
- Flash Point: 172.7±22.3 °C
N-Acetyltyramine Glucuronide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-Acetyltyramine Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A189720-10mg |
N-Acetyltyramine Glucuronide |
28116-26-9 | 10mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A189720-100mg |
N-Acetyltyramine Glucuronide |
28116-26-9 | 100mg |
$ 1533.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480194-10 mg |
N-Acetyltyramine Glucuronide, |
28116-26-9 | 10mg |
¥2,708.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480194-10mg |
N-Acetyltyramine Glucuronide, |
28116-26-9 | 10mg |
¥2708.00 | 2023-09-05 | ||
| TRC | A189720-250mg |
N-Acetyltyramine Glucuronide |
28116-26-9 | 250mg |
$ 3000.00 | 2023-09-09 |
N-Acetyltyramine Glucuronide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on N-Acetyltyramine Glucuronide
N-Acetyltyramine Glucuronide: A Comprehensive Overview
N-Acetyltyramine Glucuronide, also known as CAS No. 28116-26-9, is a biologically significant compound that has garnered attention in recent scientific research. This compound is a derivative of tyramine, a naturally occurring trace amine, and is formed through the acetylation and glucuronidation processes. Its unique chemical structure and biological properties make it a subject of interest in various fields, including pharmacology, neuroscience, and biochemistry.
The synthesis of N-Acetyltyramine Glucuronide involves the acetylation of tyramine, which enhances its stability and bioavailability. This modification plays a crucial role in its pharmacokinetics, allowing it to be more effectively absorbed and metabolized within the human body. Recent studies have highlighted its potential as a precursor to various bioactive molecules, particularly in the context of neurotransmitter regulation and neuroprotection.
One of the most intriguing aspects of N-Acetyltyramine Glucuronide is its role in the metabolism of trace amines. Trace amines are known to influence mood, cognition, and energy levels, and their dysregulation has been implicated in several neuropsychiatric disorders. By understanding the metabolic pathways involving N-Acetyltyramine Glucuronide, researchers aim to develop novel therapeutic strategies for conditions such as depression, anxiety, and neurodegenerative diseases.
Recent advancements in analytical techniques have enabled scientists to study the pharmacokinetics and bioavailability of N-Acetyltyramine Glucuronide with greater precision. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has been instrumental in identifying its metabolites and elucidating its metabolic pathways. These findings have provided valuable insights into its potential applications in drug development.
In addition to its pharmacological significance, N-Acetyltyramine Glucuronide has also been explored for its role in gut microbiota interactions. Emerging research suggests that this compound may influence the composition and activity of gut bacteria, potentially impacting overall health and well-being. This area of investigation is still in its early stages but holds promise for future therapeutic interventions targeting gut-brain axis communication.
The structural elucidation of N-Acetyltyramine Glucuronide has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided detailed insights into its three-dimensional structure, which is critical for understanding its interactions with biological systems. The acetylation group at the nitrogen atom contributes significantly to its stability and ability to traverse cellular membranes.
From a therapeutic standpoint, N-Acetyltyramine Glucuronide has shown potential as a precursor to dopamine metabolism. Dopamine is a key neurotransmitter involved in regulating mood, motivation, and motor functions. By modulating dopamine levels through interventions targeting N-Acetyltyramine Glucuronide, researchers are exploring innovative approaches to treat dopamine-related disorders such as Parkinson's disease.
The application of machine learning algorithms in drug discovery has further enhanced our understanding of N-Acetyltyramine Glucuronide. These algorithms enable the prediction of its binding affinities to various receptors and enzymes, providing valuable insights into its potential therapeutic targets. This integration of computational biology with experimental research has accelerated the pace of discovery in this field.
In conclusion, N-Acetyltyramine Glucuronide (CAS No. 28116-26-9) is a multifaceted compound with significant implications for both basic research and clinical applications. Its role in trace amine metabolism, neurotransmitter regulation, and gut microbiota interactions positions it as a promising candidate for future therapeutic developments. As research continues to uncover new dimensions of this compound's functionality, it is poised to make substantial contributions to the field of neuroscience and beyond.
28116-26-9 (N-Acetyltyramine Glucuronide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)